Cas no 3172-42-7 (Salicylidene o-Chloroaniline)

• Product Name: Salicylidene o-Chloroaniline
• CAS No: 3172-42-7
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• MDL: MFCD00020069
• CID: 306281
• PubChem ID: 137851
• Update Time: 2025-11-01

Salicylidene o-Chloroaniline Chemical and Physical Properties

Names and Identifiers

• Phenol,2-[[(2-chlorophenyl)imino]methyl]-
• (6E)-6-[(2-chloroanilino)methylidene]cyclohexa-2,4-dien-1-one
• SALICYLIDENE O-CHLOROANILINE
• 2-chlorophenylsalicylaldimine
• 2'-chlorosalicylanil
• FR-0818
• N-[(2-hydroxyphenyl)methylidene]-2-chloroaniline
• N-salicylidene 2-chloroaniline
• N-salicylidene-o-chloroaniline
• o-chloroaniline salicylideneimine
• o-chloroaniline-N-salicylidene
• T2105
• 3172-42-7
• SR-01000369360-1
• FT-0676066
• (E)-2-((2-chlorophenylimino)methyl)phenol
• AKOS000508133
• DTXSID401279199
• alpha-(2-Chlorophenylimino)-ortho-cresol
• 2-(((2-Chlorophenyl)imino)methyl)phenol
• HMS1554M18
• 2-[(2-chlorophenyl)iminomethyl]phenol
• 2-((E)-[(2-Chlorophenyl)imino]methyl)phenol #
• RJZYMXSMSDKXBO-OQLLNIDSSA-N
• TimTec1_007322
• 2-[[(2-Chlorophenyl)imino]methyl]phenol
• MFCD00020069
• 2-chloro-N-(salicylidene)aniline
• SCHEMBL1946250
• 2-{[(2-CHLOROPHENYL)IMINO]METHYL}PHENOL
• .alpha.-(2-Chlorophenylimino)-ortho-cresol
• SR-01000369360
• Salicylidene o-Chloroaniline

• MDL： MFCD00020069
• Inchi： 1S/C13H10ClNO/c14-11-6-2-3-7-12(11)15-9-10-5-1-4-8-13(10)16/h1-9,16H/b15-9+
• InChI Key： RJZYMXSMSDKXBO-OQLLNIDSSA-N
• SMILES： ClC1C=CC=CC=1/N=C/C1C=CC=CC=1O

Computed Properties

• Exact Mass: 231.04500
• Monoisotopic Mass: 231.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.181
• Boiling Point: 372°C at 760 mmHg
• Flash Point: 198.828 ℃
• Refractive Index: 1.586 
• PSA: 32.59000
• LogP: 3.79620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Salicylidene o-Chloroaniline

Salicylidene o-Chloroaniline (CAS No. 3172-42-7): A Comprehensive Overview

Salicylidene o-Chloroaniline (CAS No. 3172-42-7) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 2-Chloro-N-(salicylidene)aniline, is characterized by its unique molecular structure, which includes a salicylaldehyde moiety and an o-chloroaniline group. The combination of these functional groups endows the compound with distinct chemical properties and reactivity, making it a valuable intermediate in various synthetic processes.

The molecular formula of Salicylidene o-Chloroaniline is C₁₃H₁₀ClNO, and its molecular weight is approximately 233.68 g/mol. The compound is typically synthesized through the condensation reaction of salicylaldehyde and o-chloroaniline in the presence of an acid catalyst. This reaction pathway is well-documented in the literature and has been optimized for high yields and purity.

In recent years, Salicylidene o-Chloroaniline has gained significant attention due to its potential applications in medicinal chemistry and materials science. One of the key areas of research involves its use as a ligand in coordination chemistry. Studies have shown that Salicylidene o-Chloroaniline can form stable complexes with various metal ions, such as copper(II), zinc(II), and cobalt(II). These metal complexes exhibit interesting electronic and magnetic properties, making them suitable for use in catalysis, sensing, and even as potential therapeutic agents.

In the realm of pharmaceuticals, Salicylidene o-Chloroaniline has been explored for its potential anti-inflammatory and analgesic properties. Research conducted by several groups has demonstrated that derivatives of this compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory conditions. Additionally, some studies have reported that certain derivatives exhibit potent antioxidant activity, further enhancing their therapeutic potential.

The physical properties of Salicylidene o-Chloroaniline are also noteworthy. It is a solid at room temperature with a melting point ranging from 145 to 147°C. The compound is insoluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). These solubility characteristics make it amenable to various synthetic transformations and analytical techniques.

In terms of safety and handling, Salicylidene o-Chloroaniline should be managed with care due to its potential irritant properties. It is recommended to handle the compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

The environmental impact of Salicylidene o-Chloroaniline is another important consideration. While there is limited data available on its ecotoxicological effects, it is advisable to follow best practices for waste disposal and environmental management to minimize any potential risks.

In conclusion, Salicylidene o-Chloroaniline (CAS No. 3172-42-7) is a multifaceted compound with a broad spectrum of applications in various scientific disciplines. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and benefits, it is likely that this compound will play an increasingly important role in advancing our understanding of complex chemical systems and their practical applications.